Cas no 54415-44-0 (1-(isoquinolin-5-yl)ethan-1-one)

1-(isoquinolin-5-yl)ethan-1-one Properties

Names and Identifiers

• 1-(5-isoquinolyl)ethanone
• 1-(Isoquinolin-5-yl)ethanone
• LogP
• 1-(5-Isoquinolinyl)ethanone
• 1-(isoquinolin-5-yl)ethan-1-one
• AT33391
• MFCD10699237
• DB-146665
• NPBRCLXBIDDEHK-UHFFFAOYSA-N
• Z1021312666
• SCHEMBL1828133
• 1-(ISOQUINOLIN-5-YL)ETHANONE
• AKOS012108436
• 54415-44-0
• 1-isoquinolin-5-ylethanone
• EN300-1587407
• +Expand

• MDL： MFCD10699237
• InChIKey： NPBRCLXBIDDEHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO/c1-8(13)10-4-2-3-9-7-12-6-5-11(9)10/h2-7H,1H3
• SMILES： CC(=O)C1=CC=CC2=CN=CC=C21

Computed Properties

• Exact Mass: 171.06847
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.068
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 30A^2

Experimental Properties

• PSA: 29.96
• Refractive Index: 1.621
• Boiling Point: 330.6°C at 760 mmHg
• Flash Point: 161.7°C
• Density: 1.154